Cas no 2169755-15-9 (3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 2169755-15-9
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6422778
• PubChem ID: 156177961
• Update Time: 2025-06-23

3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid
• 3-(4-Bromo-2,6-dimethoxyphenyl)-2-propenoic acid
• 2169755-15-9
• EN300-1926054
• SCHEMBL23122299

• Inchi： 1S/C11H11BrO4/c1-15-9-5-7(12)6-10(16-2)8(9)3-4-11(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： PWJZJAJCTKYKLP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=C(OC)C=C(Br)C=C1OC

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.2±40.0 °C(Predicted)
• pka: 4.36±0.21(Predicted)

Additional information on 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid

Comprehensive Overview of 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2169755-15-9)

3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2169755-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-dimethoxyphenyl derivative is characterized by its unique structural features, including a prop-2-enoic acid moiety, which makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

The compound's CAS number 2169755-15-9 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking and documentation. Its 4-bromo-2,6-dimethoxyphenyl group contributes to its reactivity, enabling diverse chemical transformations. This property aligns with current trends in green chemistry, where scientists seek sustainable methods to synthesize complex molecules. As the demand for eco-friendly synthesis grows, 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid is being studied for its compatibility with catalytic processes and biodegradable applications.

In the context of drug design, this compound's α,β-unsaturated carbonyl system is of particular interest. It serves as a Michael acceptor, a feature commonly exploited in medicinal chemistry to target enzymes and receptors. Recent publications highlight its role in inhibiting key pathways involved in oxidative stress, a hot topic linked to aging and neurodegenerative diseases. Users searching for "natural product analogs" or "small molecule inhibitors" will find this compound relevant due to its structural mimicry of bioactive plant metabolites.

From an analytical perspective, CAS 2169755-15-9 poses intriguing challenges for characterization. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are essential to confirm its purity and stability—a frequent concern among purchasers researching "analytical standards." The compound's dimethoxy and bromo substituents create distinct spectral fingerprints, making it a useful reference material for method development in laboratories focusing on halogenated aromatic compounds.

The agrochemical sector also shows growing interest in 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid, as its structure shares similarities with phytohormones and pesticide precursors. With increasing global emphasis on crop protection and sustainable agriculture, researchers are investigating its potential as a template for designing next-generation plant growth regulators. This aligns with frequent search queries such as "biodegradable agrochemicals" and "low-toxicity fungicides," reflecting the industry's shift toward environmentally benign solutions.

Supply chain transparency is another critical aspect for CAS 2169755-15-9. Suppliers often field questions about "batch-to-batch consistency" and "scalable synthesis routes," underscoring the need for rigorous quality control. The compound's shelf life under varying storage conditions is frequently discussed in technical forums, particularly among users concerned about long-term stability of unsaturated carboxylic acids.

In material science, the conjugated π-system of 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid offers opportunities for developing organic semiconductors or photoresponsive materials. This intersects with trending searches around "bio-based electronics" and "smart coatings," where researchers seek alternatives to traditional petroleum-derived components. The bromine atom further allows for cross-coupling reactions, a staple in constructing complex molecular architectures for advanced materials.

Regulatory compliance remains a key consideration for users of this compound. While not classified as hazardous under major chemical inventories, proper handling of bromoaromatics requires adherence to laboratory safety protocols—a topic generating consistent search traffic from academic and industrial chemists. Documentation addressing "REACH compliance" and "waste disposal guidelines" for such compounds is frequently requested by EHS (Environment, Health, and Safety) professionals.

Future research directions for 2169755-15-9 may explore its structure-activity relationships through computational modeling, a technique gaining traction with advances in AI-assisted drug discovery. The compound's drug-likeness parameters (e.g., LogP, polar surface area) make it a candidate for virtual screening libraries, addressing popular queries about "in silico lead optimization." Such applications position it at the intersection of traditional synthetic chemistry and cutting-edge digital molecular design.

In summary, 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2169755-15-9) represents a versatile building block with multidisciplinary relevance. Its applications span from pharmaceutical intermediates to functional materials, reflecting broader scientific priorities like sustainability and targeted therapeutics. As research evolves, this compound will likely continue attracting attention from diverse scientific communities searching for innovative solutions at the molecular level.